Cas no 2171904-66-6 (5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide)

5-Ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide is a fluorinated triazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a 1,2,3-triazole core with a 4-fluorophenylmethyl substituent and a carboxamide functional group, offering versatility for further derivatization. The presence of the fluorine atom enhances metabolic stability and bioavailability, while the triazole moiety contributes to strong binding interactions with biological targets. This compound may serve as a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined molecular architecture allows for precise structure-activity relationship studies in drug discovery programs.
5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide structure
2171904-66-6 structure
Product Name:5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide
CAS No:2171904-66-6
MF:C12H13FN4O
MW:248.256225347519
CID:5860423
PubChem ID:165723461
Update Time:2025-05-24

5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide
    • 2171904-66-6
    • 5-ethyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
    • EN300-1610139
    • Inchi: 1S/C12H13FN4O/c1-2-10-11(12(14)18)15-16-17(10)7-8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H2,14,18)
    • InChI Key: PEWWELJYPHJXQC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CN1C(=C(C(N)=O)N=N1)CC

Computed Properties

  • Exact Mass: 248.10733921g/mol
  • Monoisotopic Mass: 248.10733921g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 73.8Ų

5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1610139-0.05g
5-ethyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
2171904-66-6
0.05g
$1104.0 2023-06-04
Enamine
EN300-1610139-0.1g
5-ethyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
2171904-66-6
0.1g
$1157.0 2023-06-04
Enamine
EN300-1610139-0.25g
5-ethyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
2171904-66-6
0.25g
$1209.0 2023-06-04
Enamine
EN300-1610139-0.5g
5-ethyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
2171904-66-6
0.5g
$1262.0 2023-06-04
Enamine
EN300-1610139-1.0g
5-ethyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
2171904-66-6
1g
$1315.0 2023-06-04
Enamine
EN300-1610139-2.5g
5-ethyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
2171904-66-6
2.5g
$2576.0 2023-06-04
Enamine
EN300-1610139-5.0g
5-ethyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
2171904-66-6
5g
$3812.0 2023-06-04
Enamine
EN300-1610139-10.0g
5-ethyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
2171904-66-6
10g
$5652.0 2023-06-04
Enamine
EN300-1610139-50mg
5-ethyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
2171904-66-6
50mg
$1104.0 2023-09-23
Enamine
EN300-1610139-100mg
5-ethyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
2171904-66-6
100mg
$1157.0 2023-09-23

Additional information on 5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide

Research Brief on 5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 2171904-66-6)

The compound 5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 2171904-66-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its triazole core and fluorophenyl substituent, exhibits promising pharmacological properties, making it a subject of intensive investigation for potential therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeted drug development.

One of the key areas of interest is the compound's role as a modulator of specific enzymatic pathways. Preliminary in vitro studies have demonstrated its ability to inhibit certain kinases and other signaling proteins, suggesting its potential utility in treating diseases such as cancer and inflammatory disorders. The presence of the fluorophenyl group enhances its binding affinity and metabolic stability, which are critical factors in drug design. Researchers have employed advanced computational modeling techniques to predict its interaction with biological targets, followed by experimental validation using biochemical assays.

In addition to its kinase inhibitory activity, recent findings have highlighted the compound's potential as an antimicrobial agent. Structural analogs of 5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide have shown efficacy against a range of bacterial and fungal pathogens, with minimal cytotoxicity to mammalian cells. This dual functionality underscores its versatility and broad applicability in medicinal chemistry. Further studies are underway to explore its mechanism of action and optimize its pharmacokinetic profile for clinical development.

The synthesis of this compound has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, leveraging modern catalytic methods and green chemistry principles. These advancements not only facilitate large-scale production but also enable the generation of diverse derivatives for structure-activity relationship (SAR) studies. Such efforts are crucial for identifying the most potent and selective variants for further preclinical testing.

In conclusion, 5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide represents a promising scaffold in drug discovery, with demonstrated potential in multiple therapeutic areas. Ongoing research aims to elucidate its full pharmacological profile and translate these findings into viable clinical candidates. The compound's unique structural features and biological activities position it as a valuable tool for advancing our understanding of disease mechanisms and developing next-generation therapeutics.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited